N-{[benzyl(propyl)amino]carbonothioyl}-2-nitrobenzamide

• IUPAC Name: N-[benzyl(propyl)carbamothioyl]-2-nitrobenzamide
• InChI: InChI=1S/C18H19N3O3S/c1-2-12-20(13-14-8-4-3-5-9-14)18(25)19-17(22)15-10-6-7-11-16(15)21(23)24/h3-11H,2,12-13H2,1H3,(H,19,22,25)
• InChI Key: QCRXBHUJRBXLDP-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC1=CC=CC=C1)C(=S)NC(=O)C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C18H19N3O3S
• Molecular Weight: 357.4 g/mol

Description

N-{[benzyl(propyl)amino]carbonothioyl}-2-nitrobenzamide, also known as BNIP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and environmental science. BNIP is a synthetic compound that belongs to the class of thioamides, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-{[benzyl(propyl)amino]carbonothioyl}-2-nitrobenzamide is not fully understood, but it is believed to involve the inhibition of various cellular processes, including DNA synthesis and protein synthesis. N-{[benzyl(propyl)amino]carbonothioyl}-2-nitrobenzamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
N-{[benzyl(propyl)amino]carbonothioyl}-2-nitrobenzamide has been shown to have various biochemical and physiological effects, depending on the application. In cancer research, N-{[benzyl(propyl)amino]carbonothioyl}-2-nitrobenzamide has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis, the process by which tumors develop new blood vessels to support their growth. In agriculture, N-{[benzyl(propyl)amino]carbonothioyl}-2-nitrobenzamide has been shown to have insecticidal properties, causing paralysis and death in pests. In environmental science, N-{[benzyl(propyl)amino]carbonothioyl}-2-nitrobenzamide has been shown to effectively remove heavy metals from contaminated soil and water.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[benzyl(propyl)amino]carbonothioyl}-2-nitrobenzamide in laboratory experiments is its relative ease of synthesis. N-{[benzyl(propyl)amino]carbonothioyl}-2-nitrobenzamide can be synthesized in a laboratory setting using relatively simple procedures and equipment. Another advantage of using N-{[benzyl(propyl)amino]carbonothioyl}-2-nitrobenzamide is its diverse range of potential applications, making it a versatile compound for scientific research.
One limitation of using N-{[benzyl(propyl)amino]carbonothioyl}-2-nitrobenzamide in laboratory experiments is its potential toxicity. N-{[benzyl(propyl)amino]carbonothioyl}-2-nitrobenzamide has been shown to be toxic to some organisms, including humans, at high doses. Another limitation of using N-{[benzyl(propyl)amino]carbonothioyl}-2-nitrobenzamide is its limited solubility in water, which can make it difficult to use in certain applications.

Future Directions

There are several future directions for research on N-{[benzyl(propyl)amino]carbonothioyl}-2-nitrobenzamide. In medicine, further studies are needed to investigate the potential of N-{[benzyl(propyl)amino]carbonothioyl}-2-nitrobenzamide as a treatment for various types of cancer and neurodegenerative diseases. In agriculture, further studies are needed to investigate the efficacy of N-{[benzyl(propyl)amino]carbonothioyl}-2-nitrobenzamide as a pesticide and its potential impact on non-target organisms. In environmental science, further studies are needed to investigate the potential of N-{[benzyl(propyl)amino]carbonothioyl}-2-nitrobenzamide as a remediation agent for heavy metal-contaminated soil and water. Overall, N-{[benzyl(propyl)amino]carbonothioyl}-2-nitrobenzamide is a promising compound for scientific research with a wide range of potential applications.

Synthesis Methods

The synthesis of N-{[benzyl(propyl)amino]carbonothioyl}-2-nitrobenzamide involves the reaction of 2-nitrobenzoyl chloride with benzylpropylamine in the presence of carbon disulfide and triethylamine. The resulting product is then purified using column chromatography to obtain pure N-{[benzyl(propyl)amino]carbonothioyl}-2-nitrobenzamide. The synthesis of N-{[benzyl(propyl)amino]carbonothioyl}-2-nitrobenzamide is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

N-{[benzyl(propyl)amino]carbonothioyl}-2-nitrobenzamide has been extensively studied for its potential applications in various fields of scientific research. In medicine, N-{[benzyl(propyl)amino]carbonothioyl}-2-nitrobenzamide has been shown to have anti-cancer properties and has been investigated as a potential treatment for various types of cancer, including breast, lung, and colon cancer. N-{[benzyl(propyl)amino]carbonothioyl}-2-nitrobenzamide has also been studied for its potential applications in the treatment of Alzheimer's disease and Parkinson's disease.
In agriculture, N-{[benzyl(propyl)amino]carbonothioyl}-2-nitrobenzamide has been investigated as a potential pesticide due to its insecticidal properties. N-{[benzyl(propyl)amino]carbonothioyl}-2-nitrobenzamide has been shown to be effective against various pests, including aphids, whiteflies, and spider mites. N-{[benzyl(propyl)amino]carbonothioyl}-2-nitrobenzamide has also been studied for its potential applications in environmental science, particularly in the removal of heavy metals from contaminated soil and water.